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Compound of Interest

Compound Name: Acid Violet 49

Cat. No.: B1666536

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Violet 49 (C.1. 42640) is a synthetic anionic dye belonging to the triarylmethane class.[1]
[2] Its primary industrial applications are in the dyeing of textiles such as wool, silk, and
polyamides.[1][3] While not a conventional reagent for protein visualization in electrophoresis,
its chemical properties as a water-soluble anionic dye suggest a potential for this application,
analogous to the widely used Coomassie Brilliant Blue stains.

This document provides a proposed, theoretical protocol for the use of Acid Violet 49 in
staining proteins separated by polyacrylamide gel electrophoresis (PAGE). It is important to
note that there is no established, validated protocol for the use of Acid Violet 49 for this
purpose in scientific literature. The following methodologies are extrapolated from standard
protocols for other anionic dyes, such as Coomassie Brilliant Blue and Acid Violet 17, and
should be considered a starting point for optimization.

Physicochemical Properties of Acid Violet 49

A summary of the key properties of Acid Violet 49 is presented below.
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Property Value Reference
C.l. Name Acid Violet 49, 42640 [1]
CAS Number 1694-09-3 [1]
Molecular Formula C39H40N3NaOeS:2 [1]
Molecular Weight 733.87 g/mol [1]
Appearance Violet Powder [1]
Solubility in Water > 65 g/L [4]
Solubility in Ethanol Soluble [1]

Proposed Mechanism of Staining

The theoretical staining mechanism of Acid Violet 49 for proteins in an acrylamide gel is based
on electrostatic interactions. In an acidic environment, the basic amino acid residues (such as
lysine, arginine, and histidine) in the protein become protonated, acquiring a positive charge.
The negatively charged sulfonate groups of the anionic Acid Violet 49 dye molecules would
then bind to these positively charged sites, resulting in the visualization of the protein bands.
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Proposed Mechanism of Anionic Dye Staining
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Protein Electrophoresis and Staining Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Protein Electrophoresis]. BenchChem, [2025]. [Online PDF]. Available at:
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in-protein-electrophoresis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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